Cas no 775315-17-8 (N-4-(Chloromethyl)-1,3-thiazol-2-yl-N-(3,4-dimethylphenyl)acetamide)

• Product Name: N-4-(Chloromethyl)-1,3-thiazol-2-yl-N-(3,4-dimethylphenyl)acetamide
• CAS No: 775315-17-8
• MF: C₁₄H₁₅ClN₂OS
• MW: 294.799700975418
• MDL: MFCD06345781
• CID: 844148
• PubChem ID: 2121621
• Update Time: 2025-11-02

N-4-(Chloromethyl)-1,3-thiazol-2-yl-N-(3,4-dimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(CHLOROMETHYL)-1,3-THIAZOL-2-YL]-N-(3,4-DIMETHYLPHENYL)ACETAMIDE
• AKOS005199385
• J-523334
• 775315-17-8
• EN300-10433
• Z57008956
• UPCMLD0ENAT5267012:001
• N-(4-(Chloromethyl)thiazol-2-yl)-N-(3,4-dimethylphenyl)acetamide
• G32467
• N-4-(Chloromethyl)-1,3-thiazol-2-yl-N-(3,4-dimethylphenyl)acetamide

• MDL： MFCD06345781
• Inchi： 1S/C14H15ClN2OS/c1-9-4-5-13(6-10(9)2)17(11(3)18)14-16-12(7-15)8-19-14/h4-6,8H,7H2,1-3H3
• InChI Key： UXJNYQJFMFFDLO-UHFFFAOYSA-N
• SMILES： ClCC1=CSC(=N1)N(C(C)=O)C1C=CC(C)=C(C)C=1

Computed Properties

• Exact Mass: 294.0593620g/mol
• Monoisotopic Mass: 294.0593620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 61.4Ų

Additional information on N-4-(Chloromethyl)-1,3-thiazol-2-yl-N-(3,4-dimethylphenyl)acetamide

Comprehensive Overview of N-4-(Chloromethyl)-1,3-thiazol-2-yl-N-(3,4-dimethylphenyl)acetamide (CAS No. 775315-17-8)

N-4-(Chloromethyl)-1,3-thiazol-2-yl-N-(3,4-dimethylphenyl)acetamide (CAS No. 775315-17-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. With its unique thiazole and acetamide functional groups, this compound exhibits potential applications in drug discovery and crop protection. Researchers are particularly interested in its molecular interactions due to the presence of a chloromethyl moiety, which often enhances bioactivity. The compound's structural complexity makes it a valuable subject for structure-activity relationship (SAR) studies.

In recent years, the demand for heterocyclic compounds like N-4-(Chloromethyl)-1,3-thiazol-2-yl-N-(3,4-dimethylphenyl)acetamide has surged, driven by their versatility in medicinal chemistry. A common query among scientists is: "How does the chloromethyl group influence the compound's reactivity?" Studies suggest this group facilitates nucleophilic substitution reactions, making it a key feature for derivatization. Additionally, the 3,4-dimethylphenyl segment contributes to lipophilicity, a critical factor in drug permeability and bioavailability.

The synthesis of CAS No. 775315-17-8 typically involves multi-step organic reactions, including amide coupling and thiazole ring formation. Optimizing these processes is a hot topic in synthetic chemistry forums, with many researchers seeking "efficient routes to N-4-(Chloromethyl)thiazole derivatives." Green chemistry principles are increasingly applied to reduce waste and improve yields, aligning with global sustainability trends.

From an analytical perspective, N-4-(Chloromethyl)-1,3-thiazol-2-yl-N-(3,4-dimethylphenyl)acetamide is characterized using techniques like HPLC, NMR, and mass spectrometry. Purity assessment is crucial, as impurities may affect its performance in biological assays. A frequently asked question is: "What are the stability conditions for this compound?" Proper storage under inert atmospheres and low temperatures is recommended to prevent degradation.

In agrochemical applications, derivatives of this compound show promise as pesticide intermediates. The thiazole core is known to disrupt pest metabolic pathways, prompting investigations into eco-friendly crop protection solutions. Regulatory compliance remains a priority, with researchers emphasizing environmental impact assessments during product development.

Future directions for CAS No. 775315-17-8 include exploring its role in targeted drug delivery systems and bioconjugation. Its modular structure allows for customization, addressing challenges like drug resistance in therapeutics. Collaborative efforts between academia and industry continue to unlock its full potential, making it a compound of enduring scientific interest.